Cas no 681000-60-2 (6H-1,4-Diazepine-2,3-dicarbonitrile)

• Product Name: 6H-1,4-Diazepine-2,3-dicarbonitrile
• CAS No: 681000-60-2
• MF: C₇H₄N₄
• MW: 144.133460044861
• CID: 2798666
• PubChem ID: 69880305
• Update Time: 2025-04-21

6H-1,4-Diazepine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6H-1,4-Diazepine-2,3-dicarbonitrile
• 681000-60-2
• DTXSID80741469
• SCHEMBL6729332

• Inchi： 1S/C7H4N4/c8-4-6-7(5-9)11-3-1-2-10-6/h2-3H,1H2
• InChI Key： NZZFERPSQBWWQI-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C#N)N=CCC=1

Computed Properties

• Exact Mass: 144.043596145Da
• Monoisotopic Mass: 144.043596145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.3Ų